Cas no 338409-04-4 (({2-[(4-chlorophenyl)amino]-2-oxoethyl}thio)acetic acid)

({2-[(4-chlorophenyl)amino]-2-oxoethyl}thio)acetic acid structure
338409-04-4 structure
Product Name:({2-[(4-chlorophenyl)amino]-2-oxoethyl}thio)acetic acid
CAS No:338409-04-4
MF:C10H10ClNO3S
MW:259.709300518036
CID:3082647
PubChem ID:1133326
Update Time:2025-04-21

({2-[(4-chlorophenyl)amino]-2-oxoethyl}thio)acetic acid Chemical and Physical Properties

Names and Identifiers

    • ({2-[(4-chlorophenyl)amino]-2-oxoethyl}thio)acetic acid
    • NNA40904
    • 2-({[(4-chlorophenyl)carbamoyl]methyl}sulfanyl)acetic acid
    • 2-{[2-(4-chloroanilino)-2-oxoethyl]sulfanyl}acetic acid
    • 3H-394S
    • CS-0346381
    • Z19691973
    • CHEMBL4117119
    • EN300-09830
    • 2-((2-((4-Chlorophenyl)amino)-2-oxoethyl)thio)acetic acid
    • 338409-04-4
    • HMS1727G19
    • 2-({[(4-chlorophenyl)carbamoyl]methyl}sulfanyl)aceticacid
    • AKOS000564396
    • Oprea1_464718
    • CCG-296615
    • 2-[2-(4-chloroanilino)-2-oxoethyl]sulfanylacetic acid
    • MFCD00202278
    • Inchi: 1S/C10H10ClNO3S/c11-7-1-3-8(4-2-7)12-9(13)5-16-6-10(14)15/h1-4H,5-6H2,(H,12,13)(H,14,15)
    • InChI Key: FWDHMMXOGXPPLJ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)NC(CSCC(=O)O)=O

Computed Properties

  • Exact Mass: 259.0069920Da
  • Monoisotopic Mass: 259.0069920Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 91.7Ų

({2-[(4-chlorophenyl)amino]-2-oxoethyl}thio)acetic acid Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn

({2-[(4-chlorophenyl)amino]-2-oxoethyl}thio)acetic acid Pricemore >>

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